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Compound of Interest

Compound Name: Disperse Orange 61

Cat. No.: B1149534

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Disperse Orange 61 is a monoazo dye primarily utilized in the textile industry for dyeing
synthetic fibers such as polyester. While its chemical properties are well-documented, its
application as a dye for microscopy studies is not established in scientific literature. Extensive
searches for its use in biological or materials science imaging have not yielded specific
protocols or quantitative data regarding its fluorescence, photostability, or staining efficacy.

This document addresses the topic by first presenting the known physicochemical properties of
Disperse Orange 61. Due to the lack of direct application data, we then provide detailed
information on a closely related compound, Disperse Orange 37, which is commercially
available and designated as suitable for microscopy. The protocols and data for Disperse
Orange 37 can serve as a starting point for researchers wishing to investigate the potential of
Disperse Orange 61 as a novel microscopy stain, with the critical understanding that
significant optimization and validation will be required.

Physicochemical Properties of Disperse Orange
Dyes

A comparison of the key properties of Disperse Orange 61 and the microscopy-validated
Disperse Orange 37 is provided below.
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Property Disperse Orange 61 Disperse Orange 37
CAS Number 12270-45-0[1] 13301-61-6

Molecular Formula C17H15BraNsO2[1] C17H15CI2Ns02[2]
Molecular Weight 481.14 g/mol [1] 392.24 g/mol
Appearance Deep orange powder[1] Orange powder

Insoluble in water; soluble in
Solubility organic solvents like acetone Dispersible in water.[2]
and ethanol.[3]

Fluorescence Properties of Disperse Orange 37

The following table summarizes the known fluorescence characteristics of Disperse Orange 37,
which may serve as an initial estimate for investigating Disperse Orange 61.

Parameter Value Reference
Excitation Wavelength (Aex) 470 nm [2]
Emission Wavelength (Aem) 520 nm [2]
Quantum Yield (P) 0.42 £ 0.03 (in aqueous buffer)  [2]

>250 at 415-425 nm (in

Extinction Coefficient (g)
methanol)

Experimental Protocols

Disclaimer: The following protocols are based on the application of Disperse Orange 37 and
general staining procedures. These are intended as a guideline for the initial evaluation of
Disperse Orange 61 and have not been validated for this specific compound.

Preparation of Staining Solution

Disperse dyes are characterized by their low solubility in water. Therefore, the preparation of a
stable and effective staining solution is critical.
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4 Stock Solution Preparation N

Weigh Disperse Orange 61 powder

:

Dissolve in a suitable organic solvent
(e.g., DMSO, Ethanol, or Acetone)
to create a 1-10 mM stock solution.

(Store at 4°C, protected from Iight)

- J

IFor each experiment
I

4 Working Soluwn Preparation )

Dilute the stock solution in an appropriate
buffer (e.g., PBS) to the final
working concentration (e.g., 1-10 uM).

'

GOrtex or sonicate briefly if precipitation occurs)

(Use immediately)
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4 Cell Preparation N
Culture cells to desired confluency
on coverslips or in multi-well plates.

'

Wash cells twice with Phosphate-Buffered Saline (PBS).

o J

4 Staini$g N

Incubate cells with the working
solution of Disperse Orange 61.

@incubaﬁon

[\AWashing and Fixation )

Wash cells twice with PBS to remove}

Test a range of concentrations (1-10 uM)
and incubation times (15-60 min)

X .
at 37°C or room temperature. DEES

in PBS for 15 minutes.

[Wash again with PBS)

Ima?ing

[Mount coverslips with an appropriate)

[Optional: Fix cells with 4% paraformaldehyde)

4 )

mounting medium.

'

Image using a fluorescence microscope
with suitable filter sets (start with
excitation around 470 nm and emission
around 520 nm).

N
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Start: Characterize Dye

Determine Absorption/
Emission Spectra

Optimize Staining
Concentration

Optimize Incubation
Time

Assess Photostability

Evaluate Cytotoxicity
(e.g., cell viability assay)

Determine Subcellular
Localization (co-staining)

Validated Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Disperse Orange 61 in
Microscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149534+#disperse-orange-61-as-a-dye-for-
microscopy-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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